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For Researchers, Scientists, and Drug Development Professionals

Introduction

Plantanone B is a flavonoid glycoside isolated from the flowers of Hosta plantaginea, a plant
utilized in traditional medicine for its anti-inflammatory properties.[1] Chemically identified as a
novel kaempferol 3-O-rhamnosylgentiobioside, its molecular formula is C33H40020.[1] This
document provides a comprehensive guide to the analytical standards for Plantanone B,
including its chemical and physical properties, biological activity, and detailed protocols for its
analysis and evaluation.

Chemical and Physical Properties

The structural characterization of Plantanone B has been accomplished using various
spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and High-Resolution
Mass Spectrometry (HRMS).[1]
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Property Value Reference
Molecular Formula C33H40020 [1]
Appearance

Solubility Soluble in DMSO and 2]

methanol

Biological Activity
Research has primarily focused on the anti-inflammatory and antioxidant properties of

Plantanone B.

Anti-inflammatory Activity

Plantanone B has demonstrated significant inhibitory activity against cyclooxygenase (COX)
enzymes, which are key mediators of inflammation. It inhibits both COX-1 and COX-2 isoforms.

[1]

IC50 (pM) of
. . IC50 (pM) of ]
Biological Target Indomethacin Reference
Plantanone B
(Control)
Ovine COX-1 33.37 12.90 [1]
Ovine COX-2 46.16 38.32 [1]

Antioxidant Activity
The antioxidant potential of Plantanone B has been evaluated by its ability to scavenge free
radicals.

Assay IC50 (pM) of Plantanone B Reference

Not explicitly provided, but

DPPH Radical Scavenging o i [1][2]
activity confirmed.
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Note: While one source confirms DPPH radical scavenging activity, it does not provide a
specific IC50 value for Plantanone B. However, the related compound Plantanone D has
shown significant DPPH and ABTS radical scavenging activity.[2]

Experimental Protocols
Isolation of Plantanone B from Hosta plantaginea

The isolation of Plantanone B is achieved through a multi-step chromatographic process from
the dried flowers of Hosta plantaginea. The following is a general workflow based on the
isolation of kaempferol, the aglycone of Plantanone B, from the same plant, and may require
optimization for Plantanone B.

Workflow for Isolation and Purification:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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